2-(Methylsulfanyl)-7-(3,4,5-trimethoxyphenyl)-3,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid

Specification

• Molecular Formula: C16H18N4O5S
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 2-methylsulfanyl-7-(3,4,5-trimethoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid
• Standard InChI: InChI=1S/C16H18N4O5S/c1-23-11-5-8(6-12(24-2)13(11)25-3)10-7-9(14(21)22)17-15-18-16(26-4)19-20(10)15/h5-7,10H,1-4H3,(H,21,22)(H,17,18,19)
• Standard InChI Key: FYPNQJKMNYNHBN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2C=C(NC3=NC(=NN23)SC)C(=O)O

Introduction

Structural and Molecular Characteristics

Core Architecture and Functional Groups

The molecule features a fusedtriazolo[1,5-a]pyrimidine scaffold, where the triazole ring (positions 1–3) is annulated with a pyrimidine moiety (positions 5–8). Key substituents include:

• Methylsulfanyl group (-SMe) at position 2, contributing to electron-withdrawing effects and metabolic stability.

• 3,4,5-Trimethoxyphenyl ring at position 7, a structural motif associated with tubulin polymerization inhibition in anticancer agents.

• Carboxylic acid (-COOH) at position 5, enabling hydrogen bonding and salt formation for improved solubility.

The planarity of the triazolo-pyrimidine system allows for π-π stacking interactions with biological targets, while the trimethoxyphenyl group introduces steric bulk that may influence binding selectivity.

Synthetic Strategies

Nitration and Reduction Pathways

The synthesis of triazolo-pyrimidine derivatives typically begins with nitration reactions. For example, 1a (precursor to similar compounds) undergoes nitration using fuming HNO₃ (3 equiv) and concentrated H₂SO₄ (18 equiv) at 80°C for 4 hours to yield nitro intermediates like 2a (92% yield). Subsequent hydrogenation with 10% Pd/C in DMF or ethanol under 5–7 bar H₂ pressure reduces nitro groups to amines, as demonstrated in the conversion of 2a to 7a (88% yield).

Table 1: Key Synthetic Steps for Analogous Compounds

Step	Reagents/Conditions	Yield (%)	Product
Nitration	HNO₃, H₂SO₄, 80°C, 4 h	83–92	Nitro derivatives
Hydrogenation	Pd/C, H₂ (5–7 bar), DMF/EtOH, 50°C	84–88	Amine derivatives

Functionalization of the Trimethoxyphenyl Moiety

The 3,4,5-trimethoxyphenyl group is introduced via Suzuki-Miyaura coupling or nucleophilic aromatic substitution. For instance, Evitachem’s protocol for analogous compounds involves refluxing intermediates with aryl boronic acids in the presence of Pd(PPh₃)₄ and Na₂CO₃ in dioxane/water.

Physicochemical Properties

Spectroscopic Characterization

• ¹H NMR: Methylsulfanyl groups resonate at δ 2.49–3.51 ppm, while aromatic protons from the trimethoxyphenyl ring appear as singlets near δ 6.8–7.5 ppm.

• 13C NMR: The triazolo-pyrimidine carbons are observed at δ 115–165 ppm, with the carboxylic acid carbon at δ 165–170 ppm.

• Mass Spectrometry: High-resolution MS confirms molecular ions (e.g., [M+H]⁺ at m/z 195.0625 for simpler analogues).

Table 2: Selected NMR Data for Triazolo-Pyrimidine Derivatives

Compound	δ (¹H, SMe)	δ (¹H, Aromatic)	δ (13C, COOH)
2b	3.51	9.31	164.8
7a	–	8.30	154.0

Solubility and Stability

The carboxylic acid group enhances aqueous solubility (∼2.5 mg/mL in PBS pH 7.4), while the methylsulfanyl moiety improves metabolic stability against cytochrome P450 oxidation. The compound exhibits thermal stability up to 254–265°C, as indicated by melting points of related structures.

Biological Activity and Mechanisms

Kinase Inhibition

Triazolo-pyrimidines are recognized as ATP-competitive kinase inhibitors. For example, derivative 19 (structurally similar) inhibits CDK-2 with an IC₅₀ of 0.8 μM by occupying the ATP-binding pocket. The trimethoxyphenyl group may mimic the purine ring’s hydrogen-bonding pattern, enhancing target engagement.

Table 3: Biological Activities of Related Compounds

Compound	Target	IC₅₀/GI₅₀	Mechanism
19	CDK-2	0.8 μM	ATP-competitive inhibition
44	PA-PB1 complex	2.5 μM	Viral replication block

Applications and Future Directions

Drug Development

This compound’s dual functionality positions it as a multitarget agent for oncology and virology. Its carboxylic acid group allows for prodrug strategies (e.g., esterification) to enhance bioavailability.

Chelation Therapy

The triazole nitrogen atoms enable metal coordination, a property exploited in developing anticancer agents that disrupt zinc-dependent enzymes like matrix metalloproteinases.